ethyl 4-{[phenyl(phenylthio)acetyl]amino}benzoate

• IUPAC Name: ethyl 4-[(2-phenyl-2-phenylsulfanylacetyl)amino]benzoate
• InChI: InChI=1S/C23H21NO3S/c1-2-27-23(26)18-13-15-19(16-14-18)24-22(25)21(17-9-5-3-6-10-17)28-20-11-7-4-8-12-20/h3-16,21H,2H2,1H3,(H,24,25)
• InChI Key: WVIBBYDJJFEMNY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)C(C2=CC=CC=C2)SC3=CC=CC=C3
• Molecular Formula: C23H21NO3S
• Molecular Weight: 391.5 g/mol

Description

Ethyl 4-{[phenyl(phenylthio)acetyl]amino}benzoate is a synthetic compound that belongs to the class of esters. It is commonly used in scientific research as a tool to study various biochemical and physiological processes.

Mechanism of Action

The mechanism of action of ethyl 4-{[phenyl(phenylthio)acetyl]amino}benzoate involves the hydrolysis of the ester bond by esterases, which results in the formation of ethyl 4-aminobenzoate and phenyl(phenylthio)acetic acid. The hydrolysis reaction is pH-dependent and occurs more rapidly at higher pH values. The fluorescence of the compound is due to the presence of the phenyl group, which is responsible for the absorption of light in the visible region.
Biochemical and Physiological Effects:
Ethyl 4-{[phenyl(phenylthio)acetyl]amino}benzoate has been shown to have several biochemical and physiological effects. It has been shown to inhibit the activity of acetylcholinesterase, an enzyme that plays a key role in the transmission of nerve impulses. It has also been shown to inhibit the growth of cancer cells by inducing apoptosis, a process of programmed cell death. Additionally, it has been shown to have antioxidant properties, which protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ethyl 4-{[phenyl(phenylthio)acetyl]amino}benzoate in lab experiments is its versatility. It can be used to study a wide range of biochemical and physiological processes, making it a valuable tool for researchers. Additionally, it is relatively easy to synthesize and purify, which makes it accessible to researchers with limited resources. However, one of the limitations of using this compound is its potential toxicity. It has been shown to be toxic to some cell lines at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for the use of ethyl 4-{[phenyl(phenylthio)acetyl]amino}benzoate in scientific research. One potential direction is the use of this compound as a tool to study the transport of drugs across cell membranes. Another potential direction is the use of this compound as a fluorescent probe to study the binding of ligands to proteins and nucleic acids. Additionally, the development of new derivatives of this compound with improved properties could lead to new applications in drug discovery and development.

Synthesis Methods

Ethyl 4-{[phenyl(phenylthio)acetyl]amino}benzoate is synthesized by the reaction between ethyl 4-aminobenzoate and phenyl(phenylthio)acetic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction results in the formation of ethyl 4-{[phenyl(phenylthio)acetyl]amino}benzoate, which is purified by column chromatography.

Scientific Research Applications

Ethyl 4-{[phenyl(phenylthio)acetyl]amino}benzoate is widely used in scientific research to study various biochemical and physiological processes. It is commonly used as a substrate for enzymes such as esterases, which catalyze the hydrolysis of the ester bond. It is also used as a fluorescent probe to study the binding of ligands to proteins and nucleic acids. Additionally, it is used as a tool to study the transport of drugs across cell membranes.